7-Methoxy-2-methyl-1H-benzo[d]imidazole
Overview
Description
7-Methoxy-2-methyl-1H-benzo[d]imidazole is a derivative of benzimidazole, which is a heterocyclic aromatic organic compound . This bicyclic compound consists of the fusion of benzene and imidazole . The benzimidazole moiety is a key component in many functional molecules used in a variety of everyday applications .
Synthesis Analysis
The synthesis of substituted imidazoles has seen significant advances recently . These heterocycles are synthesized through regiocontrolled methods, with an emphasis on the bonds constructed during the formation of the imidazole . The methodologies are based around the functional group compatibility of the process and resultant substitution patterns around the ring .Molecular Structure Analysis
Benzimidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen . Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms .Chemical Reactions Analysis
The chemical reactions involving benzimidazole derivatives are diverse and have been the subject of recent research . An emphasis has been placed on the bonds constructed during the formation of the imidazole . The utility of these methodologies is described, including discussion of scope and limitations, reaction mechanisms, and future challenges .Physical And Chemical Properties Analysis
Benzimidazole is a white or colorless solid that is highly soluble in water and other polar solvents . It is amphoteric in nature, showing both acidic and basic properties . The exact physical and chemical properties of this compound are not specified in the retrieved papers.Scientific Research Applications
Zeolitic Imidazolate Frameworks (ZIF-7) Utilization
ZIF-7, incorporating benzimidazole, demonstrates significant catalytic properties due to its unique gate-opening property dependent on temperature and pressure, useful in gas separation technologies for H2, CO2, and paraffines. ZIF-7's utility extends to catalysis, exploiting its Lewis acid and basic sites for reactions like the methoxycarbonylation of aniline, showing potential in industrial applications (Dahnum et al., 2019).
Applications in Pharmacology and Drug Development
Anticancer and Radiosensitizing Properties
Benzimidazole derivatives have been identified for their potential as effective radiosensitizers and anticarcinogenic agents, with specific compounds showing considerable in vitro anticancer activity against liver cancer Hep G2 cell line and effectiveness against melanoma cell lines. These findings highlight the potential of benzimidazole derivatives in therapeutic applications for various cancer types (Majalakere et al., 2020).
Imidazole Derivatives in Chemotherapy for Breast Cancer
Novel selenylated imidazo[1,2-a]pyridines, including specific compounds like IP-Se-05 and IP-Se-06, have demonstrated significant cytotoxicity against breast cancer cells. These compounds have shown to inhibit cell proliferation, cause DNA cleavage, and induce apoptosis, positioning them as potential prototypes for breast cancer chemotherapy (Almeida et al., 2018).
Applications in Environmental Science
Biotransformation of Micropollutants
Benzimidazoles, including benzotriazoles, are extensively used as corrosion inhibitors and have become prevalent micropollutants. Investigations into their aerobic biological degradation mechanisms have revealed a range of possible reactions, including oxidation and alkylation, highlighting the complexity of micropollutant degradation in biological wastewater treatment (Huntscha et al., 2014).
Future Directions
The future directions in the research and application of benzimidazole derivatives are promising. The recent advances in the regiocontrolled synthesis of substituted imidazoles highlight the potential for developing new methodologies and exploring novel applications . The broad range of biological activities exhibited by benzimidazole derivatives underscores their potential in the development of new drugs .
Mechanism of Action
Target of Action
It’s worth noting that imidazole derivatives, which include 7-methoxy-2-methyl-1h-benzo[d]imidazole, have been reported to show a broad range of biological activities . These activities suggest that they may interact with a variety of targets, including enzymes, receptors, and other proteins.
Mode of Action
Imidazole derivatives are known to interact with their targets in various ways, leading to changes in cellular processes . The exact nature of these interactions would depend on the specific target and the structure of the imidazole derivative.
Biochemical Pathways
Given the diverse biological activities of imidazole derivatives , it can be inferred that they may affect multiple biochemical pathways. The downstream effects of these interactions would depend on the specific pathways involved.
Pharmacokinetics
It’s noted that the polar nature of the imidazole ring can improve the pharmacokinetic parameters of imidazole-containing compounds, potentially enhancing their solubility and bioavailability .
Result of Action
The diverse biological activities of imidazole derivatives suggest that they can have a wide range of effects at the molecular and cellular levels .
properties
IUPAC Name |
4-methoxy-2-methyl-1H-benzimidazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O/c1-6-10-7-4-3-5-8(12-2)9(7)11-6/h3-5H,1-2H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZLCJSGYACTDDA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(N1)C=CC=C2OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30662933 | |
Record name | 4-Methoxy-2-methyl-1H-benzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30662933 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
27077-75-4 | |
Record name | 4-Methoxy-2-methyl-1H-benzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30662933 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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